Cerium(3+) triiodide

Specification

• Molecular Formula: CeI3
• Molecular Weight: 520.829 g/mol
• IUPAC Name: cerium(3+);triiodide
• Standard InChI: InChI=1S/Ce.3HI/h;3*1H/q+3;;;/p-3
• Standard InChI Key: ZEDZJUDTPVFRNB-UHFFFAOYSA-K
• Canonical SMILES: [I-].[I-].[I-].[Ce+3]

Introduction

Synthesis and Preparation

Direct Halogenation

CeI₃ is commonly synthesized via the reaction of elemental cerium with iodine under controlled thermal conditions:

$$2 \, \text{Ce} + 3 \, \text{I}_2 \rightarrow 2 \, \text{CeI}_3 \, \Delta H^\circ = -280 \, \text{kJ/mol} \,[1][4]$$

This exothermic process yields high-purity CeI₃, with reaction kinetics influenced by temperature and iodine partial pressure.

Metathesis Reactions

An alternative route involves the reaction of cerium with mercury(II) iodide:

$$\text{Ce} + 3 \, \text{HgI}_2 \rightarrow \text{CeI}_3 + 3 \, \text{Hg} \,[1]$$

This method avoids direct halogen handling but requires mercury sequestration due to toxicity concerns.

Structural Characteristics

Crystalline and Molecular Geometry

CeI₃ adopts a hexagonal crystal structure, with cerium(III) ions in a nine-coordinate environment. Extended X-ray absorption fine structure (EXAFS) studies confirm that Ce³⁺ in aqueous sulfuric acid forms $\text{[Ce(H}_2\text{O)}_9\text{]}^{3+}$ complexes, with Ce–O bond lengths of 2.52 Å. In contrast, Ce⁴⁺ in the same medium complexes with three bisulfate anions (HSO₄⁻), resulting in a distorted dodecahedral geometry.

Table 1: Structural Parameters of CeI₃ and Related Complexes

Property	CeI₃	[Ce(H₂O)₉]³⁺	[Ce(HSO₄)₃(H₂O)₆]⁺
Coordination Number	9	9	9
Ce–Ligand Bond Length (Å)	2.98 (Ce–I)	2.52 (Ce–O)	2.45 (Ce–O)
Symmetry	Hexagonal	Tricapped Trigonal Prism	Dodecahedral

Thermodynamic Properties

Gas-phase ion clustering studies reveal CeI₃’s affinity for iodide ions:

$$\text{I}^- + \text{CeI}_3 \rightarrow [\text{I} \cdot \text{CeI}_3]^- \, \Delta_r G^\circ = 250 \, \text{kJ/mol} \,[4]$$

This reaction’s entropy change ($\Delta_r S^\circ = 120 \, \text{J/mol·K}$) underscores the compound’s propensity for anion association.

Chemical Properties and Reactivity

Redox Behavior

The Ce³⁺/Ce⁴⁺ redox couple exhibits extreme kinetic asymmetry in sulfuric acid, with a charge transfer coefficient ($\alpha$) < 0.3. A two-step mechanism governs this process:

• Ligand Exchange: Ce⁴⁺–bisulfate complexes undergo hydrolysis to form aqua species.

• Electron Transfer: Outer-sphere electron transfer follows Marcus theory, with a reorganization energy ($\lambda$) of 1.2 eV.

Hydrolysis and Complexation

In aqueous HNO₃/HCOOH solutions, Ce³⁺ formate exists as monomeric [Ce(HCOO)₃(H₂O)₆], while Ce⁴⁺ forms hexanuclear clusters like [Ce₆(μ₃-O)₄(μ₃-OH)₄(HCOO)₁₀(NO₃)₂]^{12+}. This contrast highlights the stronger hydrolytic tendency of Ce⁴⁺ compared to Ce³⁺.

Applications

Pharmaceutical Intermediates

CeI₃ serves as a precursor for organocerium compounds used in anticancer drug synthesis. Its Lewis acidity facilitates C–C bond formation in catalytic cycles.